![molecular formula C22H26N2 B8513147 2,3,4,5-tetrahydro-2,8-dimethyl-5-(4-methylphenethyl)-1H-pyrido[4,3-b]indole](/img/structure/B8513147.png)
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REACTION_CXSMILES
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[CH3:1][N:2]1[CH2:15][CH2:14][C:5]2[NH:6][C:7]3[CH:8]=[CH:9][C:10]([CH3:13])=[CH:11][C:12]=3[C:4]=2[CH2:3]1.[CH3:16][C:17]1[CH:24]=[CH:23][C:20]([CH:21]=[CH2:22])=[CH:19][CH:18]=1.[H-].[Na+].FC(F)(F)C([O-])=O>CS(C)=O.CO>[CH3:1][N:2]1[CH2:15][CH2:14][C:5]2[N:6]([CH2:22][CH2:21][C:20]3[CH:23]=[CH:24][C:17]([CH3:16])=[CH:18][CH:19]=3)[C:7]3[CH:8]=[CH:9][C:10]([CH3:13])=[CH:11][C:12]=3[C:4]=2[CH2:3]1 |f:2.3|
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC(C(=O)[O-])(F)F
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Name
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Quantity
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200 mg
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Type
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reactant
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Smiles
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CN1CC2=C(NC=3C=CC(=CC23)C)CC1
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Name
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Quantity
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239 mg
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Type
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reactant
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Smiles
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CC1=CC=C(C=C)C=C1
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Name
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Quantity
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120 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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4 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CO
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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was added
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Type
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CONCENTRATION
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Details
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the contents were concentrated to dryness
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Type
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CUSTOM
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Details
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The resulting crude product was purified by reverse-phase chromatography (C-18, 500 mm×50 mm, Mobile Phase A=0.05% TFA in water, B=0.05% TFA in acetonitrile, Gradient: 10% B to 80% B in 30 min, injection vol: 5 mL) and/or silica gel (230-400 mesh) chromatography
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Duration
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30 min
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Type
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WASH
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Details
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eluting with methanol-dichloromethane gradient
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Name
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Type
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product
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Smiles
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CN1CC2=C(N(C=3C=CC(=CC23)C)CCC2=CC=C(C=C2)C)CC1
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20 mg | |
| YIELD: PERCENTYIELD | 6.2% | |
| YIELD: CALCULATEDPERCENTYIELD | 6.3% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
